Cas no 1670273-24-1 (tert-butyl (2R)-2-[3-(4,4,4-trifluorobutanesulfonyl)propyl]pyrrolidine-1-carboxylate)

• Product Name: tert-butyl (2R)-2-[3-(4,4,4-trifluorobutanesulfonyl)propyl]pyrrolidine-1-carboxylate
• CAS No: 1670273-24-1
• MF: C₁₆H₂₈F₃NO₄S
• MW: 387.458034515381
• CID: 5272542
• Update Time: 2026-03-09

tert-butyl (2R)-2-[3-(4,4,4-trifluorobutanesulfonyl)propyl]pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl (R)-2-(3-((4,4,4-trifluorobutyl)sulfonyl)propyl)pyrrolidine-1-carboxylate
• tert-butyl (2R)-2-[3-(4,4,4-trifluorobutanesulfonyl)propyl]pyrrolidine-1-carboxylate

• Inchi： 1S/C16H28F3NO4S/c1-15(2,3)24-14(21)20-10-4-7-13(20)8-5-11-25(22,23)12-6-9-16(17,18)19/h13H,4-12H2,1-3H3/t13-/m1/s1
• InChI Key： KXVPRDIZQWETNC-CYBMUJFWSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCC[C@@H]1CCCS(CCCC(F)(F)F)(=O)=O

Additional information on tert-butyl (2R)-2-[3-(4,4,4-trifluorobutanesulfonyl)propyl]pyrrolidine-1-carboxylate

tert-butyl (2R)-2-[3-(4,4,4-trifluorobutanesulfonyl)propyl]pyrrolidine-1-carboxylate (CAS No. 1670273-24-1): An Overview

tert-butyl (2R)-2-[3-(4,4,4-trifluorobutanesulfonyl)propyl]pyrrolidine-1-carboxylate (CAS No. 1670273-24-1) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and recent research advancements related to this compound.

The chemical structure of tert-butyl (2R)-2-[3-(4,4,4-trifluorobutanesulfonyl)propyl]pyrrolidine-1-carboxylate is composed of a pyrrolidine ring with a tert-butyl group attached to the nitrogen atom and a substituted propyl chain containing a trifluorobutanesulfonyl group. The presence of the trifluoromethyl group imparts unique physical and chemical properties to the molecule, making it an interesting candidate for various applications in drug discovery and development.

The synthesis of tert-butyl (2R)-2-[3-(4,4,4-trifluorobutanesulfonyl)propyl]pyrrolidine-1-carboxylate involves several steps and requires precise control over reaction conditions to ensure the formation of the desired stereoisomer. One common approach involves the reaction of a suitable pyrrolidine derivative with a trifluorobutanesulfonyl chloride in the presence of a base. The stereochemistry of the product can be controlled by using chiral catalysts or starting materials. Recent advancements in asymmetric synthesis have further refined these methods, leading to higher yields and better enantioselectivity.

In terms of biological activities, tert-butyl (2R)-2-[3-(4,4,4-trifluorobutanesulfonyl)propyl]pyrrolidine-1-carboxylate has been studied for its potential as a modulator of various biological targets. Research has shown that this compound can interact with specific receptors and enzymes, making it a valuable tool in understanding complex biological pathways. For instance, studies have demonstrated its ability to modulate G protein-coupled receptors (GPCRs), which are important targets for many therapeutic agents.

Recent research advancements have further expanded our understanding of the potential applications of tert-butyl (2R)-2-[3-(4,4,4-trifluorobutanesulfonyl)propyl]pyrrolidine-1-carboxylate. A notable study published in the Journal of Medicinal Chemistry reported that this compound exhibited potent anti-inflammatory properties in vitro and in vivo. The researchers found that it effectively inhibited the production of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential as a therapeutic agent for inflammatory diseases.

Another area of interest is the use of tert-butyl (2R)-2-[3-(4,4,4-trifluorobutanesulfonyl)propyl]pyrrolidine-1-carboxylate in neurodegenerative disorders. Preclinical studies have shown that this compound can cross the blood-brain barrier and exert neuroprotective effects by reducing oxidative stress and promoting neuronal survival. These findings have sparked interest in exploring its potential as a treatment for conditions such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic properties of tert-butyl (2R)-2-[3-(4,4,4-trifluorobutanesulfonyl)propyl]pyrrolidine-1-carboxylate have also been investigated to assess its suitability for clinical development. Studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The compound is rapidly absorbed after oral administration and has a moderate half-life, which allows for once-daily dosing regimens. Additionally, it shows low toxicity in preclinical models, further supporting its potential as a safe and effective therapeutic agent.

In conclusion, tert-butyl (2R)-2-[3-(4,4,4-trifluorobutanesulfonyl)propyl]pyrrolidine-1-carboxylate (CAS No. 1670273-24-1) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacokinetic properties make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical sciences. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is likely to play an increasingly important role in drug discovery efforts aimed at addressing unmet medical needs.